Cas no 6525-46-8 (5-Nitro-DL-tryptophan)

• Product Name: 5-Nitro-DL-tryptophan
• CAS No: 6525-46-8
• MF: C₁₁H₁₁N₃O₄
• MW: 249.222742319107
• CID: 518789
• PubChem ID: 3413602
• Update Time: 2025-10-23

5-Nitro-DL-tryptophan Chemical and Physical Properties

Names and Identifiers

• Tryptophan, 5-nitro-
• 2-amino-3-(5-nitro-1H-indol-3-yl)propanoic acid
• 5-NITRO-DL-TRYPTOPHAN
• AC1MPN7H
• AGN-PC-004DE0
• CHEMBL1253291
• CTK8J8701
• NCI60_004432
• NSC58612
• NSC-58612
• SureCN1580111
• DTXSID00392250
• MFCD02683872
• SCHEMBL1580111
• 2-amino-3-(5-nitro-1H-indol-3-yl)propanoicacid
• DL-2-Amino-3-(5-nitroindolyl)propionic acid
• 5-(hydroxy(oxido)amino)tryptophan
• 6525-46-8
• N-8170
• AKOS027381449
• CS-0224131
• EN300-117948
• G19085
• Z1508763642
• 5-Nitro-DL-tryptophan (H-DL-Trp(5-NH)-OH)
• 5-Nitro-DL-tryptophan

• Inchi： 1S/C11H11N3O4/c12-9(11(15)16)3-6-5-13-10-2-1-7(14(17)18)4-8(6)10/h1-2,4-5,9,13H,3,12H2,(H,15,16)
• InChI Key： XKDUODGOACYEEU-UHFFFAOYSA-N
• SMILES： OC(C(CC1=CNC2C=CC(=CC1=2)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 249.07500
• Monoisotopic Mass: 249.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 125A^2

Experimental Properties

• Density: 1.541
• Boiling Point: 534.7°C at 760 mmHg
• Flash Point: 277.2°C
• Refractive Index: 1.726
• PSA: 124.93000
• LogP: 2.25400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 5-Nitro-DL-tryptophan

Recent Advances in the Study of 5-Nitro-DL-tryptophan (CAS: 6525-46-8): Implications for Chemical Biology and Pharmaceutical Research

The compound 5-Nitro-DL-tryptophan (CAS: 6525-46-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. As a derivative of tryptophan, this nitro-substituted amino acid serves as a critical intermediate in the synthesis of various bioactive molecules and has been explored for its role in modulating enzymatic activity and cellular signaling pathways. This research brief aims to synthesize the latest findings on 5-Nitro-DL-tryptophan, highlighting its chemical properties, biological activities, and emerging applications in drug discovery and development.

Recent studies have elucidated the molecular mechanisms underlying the biological effects of 5-Nitro-DL-tryptophan. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its role as a precursor in the synthesis of novel antimicrobial agents has been explored, with promising results against drug-resistant bacterial strains. These findings underscore the versatility of 5-Nitro-DL-tryptophan as a scaffold for designing new therapeutic agents.

In the context of chemical biology, 5-Nitro-DL-tryptophan has been utilized as a probe to study protein-ligand interactions and enzyme kinetics. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and X-ray crystallography, have been employed to characterize its binding modes and conformational dynamics. These studies provide valuable insights into the structural determinants of its bioactivity, facilitating the rational design of optimized derivatives with enhanced pharmacological properties.

From a pharmaceutical perspective, the synthesis and scale-up of 5-Nitro-DL-tryptophan have been optimized to meet the demands of preclinical and clinical development. Recent advancements in catalytic nitration methods have improved the yield and purity of the compound, addressing previous challenges associated with its production. Furthermore, its pharmacokinetic and toxicological profiles have been evaluated in animal models, laying the groundwork for future translational studies.

In conclusion, 5-Nitro-DL-tryptophan (CAS: 6525-46-8) represents a promising candidate for further investigation in chemical biology and pharmaceutical research. Its multifaceted applications, ranging from enzyme inhibition to antimicrobial activity, highlight its potential as a valuable tool and therapeutic agent. Continued research efforts are expected to uncover additional mechanistic insights and expand its utility in addressing unmet medical needs. This brief serves as a timely update for researchers and industry professionals seeking to leverage the latest advancements in this evolving field.